98-67-9

4-Hydroxybenzenesulfonic acid

In Stock

• CAS RN:
• 98-67-9

• Formula:
• C6H6O4S

• InChI:
• InChI=1S/C6H6O4S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4,7H,(H,8,9,10)

• InChIKey:
• FEPBITJSIHRMRT-UHFFFAOYSA-N

• 4-hydroxybenzenesulfonic acid is an arenesulfonic acid that is phenol substituted by a sulfo group at C-4. It derives from a phenol.

(Dichlorofluoromethyl)benzene

In Stock

• CAS RN:
• 498-67-9

• Formula:
• C7H5Cl2F

• InChI:
• InChI=1S/C7H5Cl2F/c8-7(9,10)6-4-2-1-3-5-6/h1-5H

• InChIKey:
• OMEURKZGLJYCGS-UHFFFAOYSA-N

• (Dichlorofluoromethyl)benzene, also known as (Dichlorofluoromethyl)benzene, is a useful research compound. Its molecular formula is C7H5Cl2F and its molecular weight is 179.02 g/mol. The purity is usually 95%.

4-Bromobenzamide

In Stock

• CAS RN:
• 698-67-9

• Formula:
• C7H6BrNO

• InChI:
• InChI=1S/C7H6BrNO/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H2,9,10)

• InChIKey:
• ZRWNRAJCPNLYAK-UHFFFAOYSA-N

• Electrochemical fluorination of 4-bromobenzamide in anhydrous HF has been investigated.
  
  

1H-Pyrrole-3-carboxylic acid, 2-methyl-5-(2,2,2-trichloroacetyl)-, ethyl ester

Usually In Stock

• CAS RN:
• 21898-67-9

• Formula:
• C10H10Cl3NO3

• InChI:
• InChI=1S/C10H10Cl3NO3/c1-3-17-9(16)6-4-7(14-5(6)2)8(15)10(11,12)13/h4,14H,3H2,1-2H3

• InChIKey:
• PHNMYDJNPASESD-UHFFFAOYSA-N

• 1H-Pyrrole-3-carboxylic acid, 2-methyl-5-(2,2,2-trichloroacetyl)-, ethyl ester is a useful research compound. Its molecular formula is C10H10Cl3NO3 and its molecular weight is 298.5 g/mol. The purity is usually 95%.

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-amino-5-((1,3-benzodioxol-5-yloxy)methyl)-

In Stock

• CAS RN:
• 115398-67-9

• Formula:
• C10H10N4O3S

• InChI:
• InChI=1S/C10H10N4O3S/c11-14-9(12-13-10(14)18)4-15-6-1-2-7-8(3-6)17-5-16-7/h1-3H,4-5,11H2,(H,13,18)

• InChIKey:
• BYHZJNRZNWZUOA-UHFFFAOYSA-N

• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-amino-5-((1,3-benzodioxol-5-yloxy)methyl)- is a useful research compound. Its molecular formula is C10H10N4O3S and its molecular weight is 266.28 g/mol. The purity is usually 95%.

Ethyl 4-((4-((3-(ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 398998-67-9

• Formula:
• C25H31N3O7S2

• InChI:
• InChI=1S/C25H31N3O7S2/c1-3-34-24(30)21-19-7-5-6-8-20(19)36-23(21)26-22(29)17-9-11-18(12-10-17)37(32,33)28-15-13-27(14-16-28)25(31)35-4-2/h9-12H,3-8,13-16H2,1-2H3,(H,26,29)

• InChIKey:
• PCPLEDSHHIXZPL-UHFFFAOYSA-N

• Ethyl 4-((4-((3-(ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C25H31N3O7S2 and its molecular weight is 549.66. The purity is usually 95%.

2-[3-(4-ethoxybenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide

Usually In Stock

• CAS RN:
• 872198-67-9

• Formula:
• C29H28N2O7

• InChI:
• InChI=1S/C29H28N2O7/c1-5-38-21-10-6-18(7-11-21)28(33)23-16-31(17-27(32)30-19-8-12-20(35-2)13-9-19)24-15-26(37-4)25(36-3)14-22(24)29(23)34/h6-16H,5,17H2,1-4H3,(H,30,32)

• InChIKey:
• ZUXSKQSYTQIOGF-UHFFFAOYSA-N

• 2-[3-(4-ethoxybenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C29H28N2O7 and its molecular weight is 516.55. The purity is usually 95%.

1-ethyl-3-methyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 937598-67-9

• Formula:
• C17H17N3O2

• InChI:
• InChI=1S/C17H17N3O2/c1-4-20-16-15(11(3)19-20)13(17(21)22)9-14(18-16)12-7-5-10(2)6-8-12/h5-9H,4H2,1-3H3,(H,21,22)

• InChIKey:
• UBGAKLQCXDAQGK-UHFFFAOYSA-N

• 1-ethyl-3-methyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C17H17N3O2 and its molecular weight is 295.342. The purity is usually 95%.

2-(t-Butyloxy)-ethylamine hydrochloride

In Stock

• CAS RN:
• 335598-67-9

• Formula:
• C6H16ClNO

• InChI:
• InChI=1S/C6H15NO.ClH/c1-6(2,3)8-5-4-7;/h4-5,7H2,1-3H3;1H

• InChIKey:
• XHSMIYHHLZGDLU-UHFFFAOYSA-N

• 2-(t-Butyloxy)-ethylamine hydrochloride is a useful research compound. Its molecular formula is C6H16ClNO and its molecular weight is 153.65 g/mol. The purity is usually 95%.

7-Fluorobenzo[B]thiophene-2-carboxylic acid

In Stock

• CAS RN:
• 550998-67-9

• Formula:
• C9H5FO2S

• InChI:
• InChI=1S/C9H5FO2S/c10-6-3-1-2-5-4-7(9(11)12)13-8(5)6/h1-4H,(H,11,12)

• InChIKey:
• SIZCXIFQEFCFIU-UHFFFAOYSA-N

• 7-Fluorobenzo[B]thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C9H5FO2S and its molecular weight is 196.2 g/mol. The purity is usually 95%.

2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(4-ethylphenyl)acetamide

In Stock

• CAS RN:
• 1022198-67-9

• Formula:
• C27H24N4O2S

• InChI:
• InChI=1S/C27H24N4O2S/c1-2-18-12-14-20(15-13-18)28-24(32)17-34-27-30-22-11-7-6-10-21(22)25-29-23(26(33)31(25)27)16-19-8-4-3-5-9-19/h3-15,23H,2,16-17H2,1H3,(H,28,32)

• InChIKey:
• MEJWEOLHYIMWGY-UHFFFAOYSA-N

• 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C27H24N4O2S and its molecular weight is 468.58. The purity is usually 95%.

2-methoxy-5-methyl-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide

In Stock

• CAS RN:
• 1019098-67-9

• Formula:
• C21H20N6O3S

• InChI:
• InChI=1S/C21H20N6O3S/c1-15-4-9-18(30-2)19(14-15)31(28,29)26-17-7-5-16(6-8-17)23-20-10-11-21(25-24-20)27-13-3-12-22-27/h3-14,26H,1-2H3,(H,23,24)

• InChIKey:
• QOMAFJZPYXSSOK-UHFFFAOYSA-N

• 2-methoxy-5-methyl-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C21H20N6O3S and its molecular weight is 436.5 g/mol. The purity is usually 95%.

Tert-butyl 4-amino-3-(trifluoromethyl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1255098-67-9

• Formula:
• C11H19F3N2O2

• InChI:
• InChI=1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-5-4-8(15)7(6-16)11(12,13)14/h7-8H,4-6,15H2,1-3H3

• InChIKey:
• LGIQYBKJHLHGST-UHFFFAOYSA-N

• Tert-butyl 4-amino-3-(trifluoromethyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C11H19F3N2O2 and its molecular weight is 268.28 g/mol. The purity is usually 95%.

5-(1,2-dithiolan-3-yl)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)pentanamide

In Stock

• CAS RN:
• 1797698-67-9

• Formula:
• C15H21N3O2S3

• InChI:
• InChI=1S/C15H21N3O2S3/c19-12(6-2-1-4-10-7-9-21-23-10)18-15-17-11-5-3-8-16-14(20)13(11)22-15/h10H,1-9H2,(H,16,20)(H,17,18,19)

• InChIKey:
• DJTJPVMVDPMVGP-UHFFFAOYSA-N

• 5-(1,2-dithiolan-3-yl)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)pentanamide is a useful research compound. Its molecular formula is C15H21N3O2S3 and its molecular weight is 371.53. The purity is usually 95%.

1-(Chlorosulfonyl)azetidin-3-yl acetate

In Stock

• CAS RN:
• 2230798-67-9

• Formula:
• C5H8ClNO4S

• InChI:
• InChI=1S/C5H8ClNO4S/c1-4(8)11-5-2-7(3-5)12(6,9)10/h5H,2-3H2,1H3

• InChIKey:
• GKXWDTDGXBHTDV-UHFFFAOYSA-N

• 1-(Chlorosulfonyl)azetidin-3-yl acetate is a useful research compound. Its molecular formula is C5H8ClNO4S and its molecular weight is 213.63. The purity is usually 95%.